molecular formula C8H13N3O B8565031 N-(5-Methoxy-3-pyridyl)-ethylenediamine

N-(5-Methoxy-3-pyridyl)-ethylenediamine

Cat. No. B8565031
M. Wt: 167.21 g/mol
InChI Key: CZUOKZHSKPPDOG-UHFFFAOYSA-N
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Description

N-(5-Methoxy-3-pyridyl)-ethylenediamine is a useful research compound. Its molecular formula is C8H13N3O and its molecular weight is 167.21 g/mol. The purity is usually 95%.
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properties

Product Name

N-(5-Methoxy-3-pyridyl)-ethylenediamine

Molecular Formula

C8H13N3O

Molecular Weight

167.21 g/mol

IUPAC Name

N'-(5-methoxypyridin-3-yl)ethane-1,2-diamine

InChI

InChI=1S/C8H13N3O/c1-12-8-4-7(5-10-6-8)11-3-2-9/h4-6,11H,2-3,9H2,1H3

InChI Key

CZUOKZHSKPPDOG-UHFFFAOYSA-N

Canonical SMILES

COC1=CN=CC(=C1)NCCN

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium (4.98 g, 216.7 mmol) was added to methanol (100 ml), and was allowed to react, the mixture was evaporated. 3,5-Dichloropyridine (25.0 g, 166.7 mmol) and dimethyl sulfoxide (250 ml) were added. The mixture was stirred at 70° C. overnight. Aqueous sodium hydroxide (500 ml, 1 M) was added, and the mixture was extracted twice with diethyl ether (500 ml). The crude mixture was stirred together with ethylenediamine (50.0 g, 833.5 mmol), potassium tert-butoxide (37.4 g, 333.4 mmol) and 1,2-dimethoxyethane (500 ml) at reflux for 4 h. Aqueous sodium hydroxide (1 I, 1 M) was added, and the mixture was extracted five times with ethyl acetate (500 ml). Chromatography on silica gel with dichloromethane, methanol and conc. ammonia (89:10:1) gave the title compound as free base. Yield 13.0 g, 47%.
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